Cas no 137342-95-1 (Pro-Calcitriol PTAD Adduct)

• Product Name: Pro-Calcitriol PTAD Adduct
• CAS No: 137342-95-1
• MF: C₃₅H₄₉N₃O₅
• MW: 591.780669927597
• CID: 1060594
• PubChem ID: 131700724
• Update Time: 2025-04-20

Pro-Calcitriol PTAD Adduct Chemical and Physical Properties

Names and Identifiers

• Pro-Calcitriol PTAD Adduct
• Pro-Calcitriol PTAD
• (4aS,6R,8S,8aR,8bR,10aR,11R,13aR,13bS)-6,7,8,8a,8b,9,10,10a,11,12,13,13a-Dodecahydro-6,8-dihydroxy-11-[(1R)-5-hydroxy-1,5-dimethylhexyl]-8a,10a-dimethyl-2-phenyl-5H-4a,13b-etheno-1H,4aH-benzo[c]cyclopenta[h][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dio
• 137342-95-1
• (1R,2S,5S,6R,10R,11R,13R,15R)-11,13-dihydroxy-5-[(2S)-6-hydroxy-6-methylheptan-2-yl]-6,10-dimethyl-18-phenyl-16,18,20-triazahexacyclo[13.5.2.01,9.02,6.010,15.016,20]docos-21-ene-17,19-dione

• Inchi： 1S/C35H49N3O5/c1-22(10-9-16-31(2,3)43)25-13-14-26-32(25,4)17-15-27-33(5)28(40)20-24(39)21-34(33)18-19-35(26,27)38-30(42)36(29(41)37(34)38)23-11-7-6-8-12-23/h6-8,11-12,18-19,22,24-28,39-40,43H,9-10,13-17,20-21H2,1-5H3/t22-,24-,25-,26-,27?,28+,32+,33-,34-,35+/m0/s1
• InChI Key： RVRCZEWXGQLAHF-PCWXYXIBSA-N
• SMILES： O[C@@H]1C[C@@H](C[C@@]23C=C[C@]4([C@H]5CC[C@@H]([C@@H](C)CCCC(C)(C)O)[C@@]5(C)CCC4[C@]21C)N1C(N(C2C=CC=CC=2)C(N13)=O)=O)O

Computed Properties

• Exact Mass: 591.36700
• Monoisotopic Mass: 591.36722167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 109.62000
• LogP: 4.31640